Cas no 54997-29-4 (Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-)
54997-29-4 structure
Product Name:Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
CAS No:54997-29-4
MF:C17H17NS
MW:267.38858294487
CID:353130
PubChem ID:71364369
Update Time:2025-04-19
Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
- 2-[2-(4-propan-2-ylphenyl)sulfanylphenyl]acetonitrile
- 54997-29-4
- DTXSID00787844
- (2-{[4-(Propan-2-yl)phenyl]sulfanyl}phenyl)acetonitrile
-
- Inchi: 1S/C17H17NS/c1-13(2)14-7-9-16(10-8-14)19-17-6-4-3-5-15(17)11-12-18/h3-10,13H,11H2,1-2H3
- InChI Key: FPMGNBXDHVWNLP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 267.10831
- Monoisotopic Mass: 267.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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